Cas no 67492-67-5 (1,3-Benzodioxole-4-carboxaldehyde, 6-methoxy-)

1,3-Benzodioxole-4-carboxaldehyde, 6-methoxy- structure
67492-67-5 structure
Product Name:1,3-Benzodioxole-4-carboxaldehyde, 6-methoxy-
CAS No:67492-67-5
MF:C9H8O4
MW:180.157423019409
CID:394758
PubChem ID:71374831
Update Time:2025-04-19

1,3-Benzodioxole-4-carboxaldehyde, 6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-4-carboxaldehyde, 6-methoxy-
    • 6-methoxy-1,3-benzodioxole-4-carbaldehyde
    • SCHEMBL7134467
    • DTXSID90797593
    • 6-Methoxy-2H-1,3-benzodioxole-4-carbaldehyde
    • 67492-67-5
    • Inchi: 1S/C9H8O4/c1-11-7-2-6(4-10)9-8(3-7)12-5-13-9/h2-4H,5H2,1H3
    • InChI Key: SADHRUBGJKARDZ-UHFFFAOYSA-N
    • SMILES: O1COC2C=C(C=C(C=O)C1=2)OC

Computed Properties

  • Exact Mass: 180.04225873g/mol
  • Monoisotopic Mass: 180.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 44.8Ų
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